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An In-depth Technical Guide to the Chemical Properties of Sulfuric Acid for Research

Applications

For: Researchers, Scientists, and Drug Development Professionals

Sulfuric acid (H₂SO₄) is a cornerstone of the chemical industry and a vital reagent in research

and development, often dubbed the "king of chemicals".[1] It is a strong mineral acid with a

molecular formula of H₂SO₄ and a molar mass of 98.079 g/mol .[2][3] This guide provides a

detailed overview of its core chemical properties, quantitative data, and established

experimental protocols relevant to research, particularly in chemical synthesis and drug

development.

Core Chemical Properties
Sulfuric acid's utility is rooted in four primary properties: its strong acidity, and its potent

dehydrating, oxidizing, and catalytic capabilities.[4][5] These characteristics are often

dependent on its concentration.

Strong Acidic Properties
Sulfuric acid is a diprotic acid, meaning it can donate two protons.[6] In aqueous solutions, it

behaves as a very strong acid, ionizing completely in its first dissociation to form a hydronium

ion (H₃O⁺) and a hydrogen sulfate ion (HSO₄⁻).[2]

First Dissociation: H₂SO₄ + H₂O → H₃O⁺ + HSO₄⁻ (pKa₁ ≈ -3)[7]
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Second Dissociation: HSO₄⁻ + H₂O ⇌ H₃O⁺ + SO₄²⁻ (pKa₂ = 1.92)[8][9]

The first dissociation is essentially complete, making it a strong acid. The second dissociation

is less favorable, meaning the bisulfate ion is a weaker acid.[7] This strong acidity makes it

useful for pH adjustments in pharmaceutical manufacturing and as a reactant in various

syntheses.[10]

Dehydrating Properties
Concentrated sulfuric acid is a powerful dehydrating agent due to its strong affinity for water.

[11] It is highly hygroscopic, readily absorbing water vapor from the air.[3][5] This property is so

strong that the acid can remove hydrogen and oxygen atoms (in a 2:1 ratio, as in water) from

organic compounds like sugars, leaving behind elemental carbon in a vigorous, exothermic

reaction. The hydration reaction of sulfuric acid is highly exothermic.[7]

Oxidizing Properties
Concentrated sulfuric acid is a strong oxidizing agent, particularly at elevated temperatures.[5]

[11] This capability stems from the sulfur atom being in its highest oxidation state (+6), allowing

it to accept electrons and be reduced.[12][13] It can oxidize non-metals like carbon and sulfur,

as well as less reactive metals such as copper, which do not react with typical non-oxidizing

acids.[7]

Reaction with Copper: Cu + 2 H₂SO₄ → SO₂ + 2 H₂O + SO₄²⁻ + Cu²⁺[7]

In contrast, dilute sulfuric acid reacts with reactive metals in a typical acid-metal reaction to

produce hydrogen gas and a metal sulfate.[7]

Catalytic Properties
Sulfuric acid is a widely used catalyst in organic synthesis.[14][15] It facilitates reactions by

protonating reactants, which increases their reactivity and allows for the formation of better

leaving groups.[15] This catalytic action is central to two major classes of reactions:

Fischer Esterification: The formation of an ester from a carboxylic acid and an alcohol.[16]

Dehydration of Alcohols: The elimination of water from an alcohol to form an alkene.[17][18]
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Its role as a catalyst is crucial in the synthesis of many active pharmaceutical ingredients

(APIs).[10]

Quantitative Data
Quantitative data for sulfuric acid is essential for experimental design and safety. The

following tables summarize key physical and chemical properties.

Table 1: General Physical and Chemical Properties of Sulfuric Acid

Property Value Source(s)

Molar Mass 98.079 g/mol [2][3]

Appearance Clear, colorless, oily liquid [3][5]

Density (98% H₂SO₄) ~1.84 g/cm³ [1][2]

Boiling Point 337 °C (639 °F) [2][3]

Melting Point 10 °C (50 °F) [2]

| pH (Concentrated) | ~0.5 |[1] |

Table 2: Acidity Constants of Sulfuric Acid at 25 °C

Dissociation Step pKa Value Source(s)

pKa₁ (H₂SO₄ ⇌ H⁺ +
HSO₄⁻)

-3.0 [7][9][19]

| pKa₂ (HSO₄⁻ ⇌ H⁺ + SO₄²⁻) | 1.92 |[8][9] |

Table 3: Density of Aqueous Sulfuric Acid Solutions at 20°C
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Concentration (% by
weight)

Density (g/cm³) Source(s)

10% 1.066 [20][21]

25% 1.178 [20][21]

50% 1.395 [20][21]

75% 1.667 [20][21]

98% 1.836 [20][21]

| 100% | 1.8305 |[20] |

Table 4: Viscosity of Sulfuric Acid

Concentration (%
by weight)

Temperature (°C) Viscosity (cP) Source(s)

5% 93.3°C (200°F) 0.345 [22]

93% 26.7°C (80°F) 17.305 [22]

100% 25°C 23.80 [23]

| 100% | 50°C | 11.70 |[23] |

Mandatory Visualizations
The following diagrams illustrate key mechanisms, workflows, and relationships involving

sulfuric acid.
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Caption: Logical relationships of sulfuric acid's core properties and their applications.
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Caption: Simplified reaction pathway for acid-catalyzed Fischer Esterification.
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Caption: Experimental workflow for the dehydration of ethanol to ethene.

Experimental Protocols
The following are generalized protocols for key reactions involving sulfuric acid. Researchers

must adapt these to specific substrates and scales, always adhering to strict safety protocols.

Protocol 1: Fischer Esterification of Benzoic Acid
This protocol describes the synthesis of methyl benzoate using sulfuric acid as a catalyst.

Objective: To synthesize an ester from a carboxylic acid and an alcohol.

Materials:
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Benzoic acid

Methanol (excess)

Concentrated sulfuric acid (catalytic amount)

Ethyl acetate

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Methodology:

Dissolve a measured quantity of benzoic acid (e.g., 610 mg) in an excess of methanol

(e.g., 25 mL) within a round-bottom flask.[24]

Slowly and cautiously, add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 mL)

to the mixture while stirring.[24]

Fit the flask with a condenser and heat the mixture to reflux (approx. 65°C) for 1-2 hours.

[24] Monitor reaction completion via Thin Layer Chromatography (TLC).

After cooling to room temperature, remove the excess methanol using a rotary evaporator.

[24]

Redissolve the residue in ethyl acetate (e.g., 50 mL).[24]

Transfer the solution to a separatory funnel and wash sequentially with a saturated

NaHCO₃ solution (to neutralize the acid) and then with brine.[24]

Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate under

reduced pressure to yield the final ester product.[24]

Protocol 2: Dehydration of an Alcohol to an Alkene
This protocol outlines the general procedure for dehydrating ethanol to produce ethene.
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Objective: To synthesize an alkene via an acid-catalyzed elimination reaction.

Materials:

Ethanol

Concentrated sulfuric acid

Sodium hydroxide (NaOH) solution (for washing)

Heating mantle and distillation apparatus

Methodology:

Safety Warning: This reaction is potentially hazardous due to the use of hot, concentrated

acid.[17] All work must be performed in a fume hood with appropriate personal protective

equipment.

In a round-bottom flask, heat ethanol with an excess of concentrated sulfuric acid to a

temperature of 170°C.[17][25] The acid should be added slowly and carefully to the

alcohol.

The gaseous products that evolve are passed through a wash bottle containing a dilute

sodium hydroxide solution. This step removes acidic impurities such as sulfur dioxide

(SO₂) and carbon dioxide (CO₂), which are byproducts of side reactions where the

sulfuric acid acts as an oxidizing agent.[17][25]

The purified ethene gas is then collected, typically over water in an inverted graduated

cylinder or similar apparatus.[17][25]

Protocol 3: Aromatic Sulfonation of Phenol
This protocol describes the introduction of a sulfonic acid group onto a phenol ring. The

reaction temperature determines the major product (ortho- vs. para-isomer).

Objective: To introduce a sulfonic acid group onto an aromatic ring.

Materials:
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Phenol (1 mole equivalent)

Concentrated sulfuric acid (1 mole equivalent)

Ice-cold water

Reaction flask with magnetic stirrer and temperature control (water bath or heating mantle)

Methodology:

Place 1 mole equivalent of phenol into a flask equipped with a magnetic stirrer.[26]

For o-Phenolsulfonic Acid (Low Temperature): Place the flask in a water bath to maintain a

temperature of approximately 25°C.[26]

For p-Phenolsulfonic Acid (High Temperature): Use a heating mantle to maintain a

temperature of approximately 100°C.[26]

Slowly and with constant stirring, add 1 mole equivalent of concentrated sulfuric acid to

the phenol. The reaction is highly exothermic and requires careful temperature control.[26]

Allow the reaction to proceed with continuous stirring for several hours. Progress can be

monitored using TLC or HPLC.[26]

Once the reaction is complete, cool the mixture to room temperature. Carefully and slowly

pour the reaction mixture into a beaker of ice-cold water to precipitate the product and

dilute the remaining acid.[26]

The resulting sulfonic acid product can be purified by recrystallization from a suitable

solvent.[26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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